2-(3-Fluorophenyl)imidazo[1,2-a]pyrimidin-7-amine

• Molecular Formula: C12H9FN4
• Molecular Weight: 228.22 g/mol
• IUPAC Name: 2-(3-fluorophenyl)imidazo[1,2-a]pyrimidin-7-amine
• InChI: InChI=1S/C12H9FN4/c13-9-3-1-2-8(6-9)10-7-17-5-4-11(14)16-12(17)15-10/h1-7H,(H2,14,15,16)
• InChI Key: AFJXDMHLQVUTPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CN3C=CC(=NC3=N2)N

Description

2-(3-Fluorophenyl)imidazo[1,2-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C12H9FN4 and its molecular weight is 228.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-1-(3-fluorophenyl)ethanone (10.9 g, 50 mmol) was added to a solution of 2,4-diaminopyrimidine (3.70 g, 34 mmol) in acetone (185 ml), and the mixture was heated to reflux for 6 h. The cooled suspension was filtered and the precipitate was washed with acetone (50 ml). The solid was re-suspended in water (35 ml) and NH4OHaq. (25%, 50 ml), then it was collected over a glass fiber paper and the filtrate was washed with H2O (75 ml). After drying under vacuum, the product was obtained (5.56 g, 72%) as a yellow solid.